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Compound of Interest

Compound Name: 4-tert-Butylbenzyl chloride

Cat. No.: B024749

A Technical Guide to the Physical Properties of 4-
tert-Butylbenzyl Chloride

This technical guide provides an in-depth overview of the key physical properties of 4-tert-
Butylbenzyl chloride, specifically its boiling point and density. The information is tailored for
researchers, scientists, and professionals in the field of drug development. This document
includes a summary of its physical characteristics, detailed experimental protocols for their
determination, and a logical diagram illustrating the relationship between the compound and its
properties.

Physical Properties of 4-tert-Butylbenzyl Chloride

4-tert-Butylbenzyl chloride is a chemical intermediate with applications in the synthesis of
pharmaceuticals and agrochemicals.[1] Its physical properties are crucial for its handling,
reaction setup, and purification processes.

Physical Property Value Conditions
Boiling Point 101-105 °C at 7 mmHg[2][3][4]
Density 0.945 g/mL at 25 °C[2][3][4]
Specific Gravity 1.01 at 20/20 °C
Refractive Index n20/D 1.521 (lit.)[2][3]14]
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Experimental Protocols

The following sections detail the standard laboratory procedures for determining the boiling
point and density of liquid organic compounds like 4-tert-Butylbenzyl chloride.

Determination of Boiling Point via the Capillary Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[5] Acommon and effective method for determining the boiling point of small
quantities of a liquid is the capillary method.[6]

Apparatus and Materials:

e Thiele tube or aluminum heating block

e Thermometer

o Small test tube (fusion tube)

e Capillary tube (sealed at one end)

e Heating source (e.g., Bunsen burner or hot plate)
o Sample of 4-tert-Butylbenzyl chloride

e Stand and clamps

Procedure:

o Sample Preparation: Place a few milliliters of 4-tert-Butylbenzyl chloride into the small test
tube.[7][8]

o Capillary Insertion: Place the capillary tube, with its sealed end facing upwards, into the test
tube containing the liquid.[7][9]

e Apparatus Setup:

o Thiele Tube: Attach the test tube and a thermometer to a stopper and insert them into a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil). Ensure
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the thermometer bulb is level with the bottom of the test tube.

o Aluminum Block: Insert the test tube and thermometer into separate holes in an aluminum
block.[5][9]

e Heating: Gently and slowly heat the Thiele tube or aluminum block.[7]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.[7]

» Boiling Point Determination: The boiling point is the temperature at which a rapid and
continuous stream of bubbles emerges.[7] Alternatively, note the temperature when the
bubbling is vigorous, then remove the heat. The temperature at which the liquid just begins
to enter the capillary tube is the boiling point.[6]

e Recording: Record the temperature. It is also advisable to record the atmospheric pressure
as boiling point varies with pressure.[5]

Safety Precautions:
o Always wear safety goggles.
o Handle capillary tubes with care as they are fragile.[8]

o Ensure the heating process is slow and uniform to avoid bumping and to obtain an accurate
reading.[7]

Determination of Density

The density of a substance is its mass per unit volume.[10] For a liquid, this can be determined
by accurately measuring the mass of a known volume.

Method 1: Using a Graduated Cylinder and Balance
This method is straightforward but less accurate than using a pycnometer.
Apparatus and Materials:

e Electronic balance
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e Graduated cylinder (e.g., 10 mL or 25 mL)
o Sample of 4-tert-Butylbenzyl chloride
Procedure:

» Weigh the Empty Cylinder: Place a clean, dry graduated cylinder on the electronic balance
and tare it (or record its mass).[11][12]

o Measure the Volume: Carefully add a specific volume of 4-tert-Butylbenzyl chloride to the
graduated cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus at eye
level to avoid parallax error.[11]

o Weigh the Filled Cylinder: Place the graduated cylinder with the liquid back on the balance
and record the new mass.[11]

o Calculate the Mass of the Liquid: Subtract the mass of the empty cylinder from the mass of
the filled cylinder.[13]

o Calculate the Density: Divide the mass of the liquid by the volume measured.[11]
o Density (p) = Mass (m) / Volume (V)

» Repeat for Accuracy: Repeat the measurement several times and calculate the average to
improve reliability.[11]

Method 2: Using a Pycnometer

A pycnometer is a flask with a specific, accurately known volume, which allows for a more
precise density determination.[14]

Apparatus and Materials:
e Pycnometer
 Electronic balance

o Sample of 4-tert-Butylbenzyl chloride
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o Reference liquid with known density (e.g., distilled water)
e Thermometer
Procedure:

o Weigh the Empty Pycnometer: Clean and dry the pycnometer and weigh it accurately on the
electronic balance.

» Weigh with Reference Liquid: Fill the pycnometer with distilled water, ensuring no air bubbles
are trapped. Place the stopper and wipe any excess liquid from the outside. Weigh the filled
pycnometer.

o Weigh with Sample Liquid: Empty and dry the pycnometer. Fill it with 4-tert-Butylbenzyl
chloride, stopper it, and wipe the exterior. Weigh the pycnometer with the sample.

o Record the Temperature: Note the temperature at which the measurements are taken, as
density is temperature-dependent.

o Calculate the Density:

[e]

Mass of water = (Mass of pycnometer + water) - (Mass of empty pycnhometer)

[e]

Volume of pycnometer = Mass of water / Density of water at the recorded temperature

o

Mass of sample = (Mass of pycnometer + sample) - (Mass of empty pycnometer)

[¢]

Density of sample = Mass of sample / Volume of pycnometer

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical compound, its physical
properties, and the methods used for their determination.
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Caption: Relationship between 4-tert-Butylbenzyl chloride and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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